Cas no 953754-27-3 (2-amino-2-(4-fluorophenyl)propanenitrile)

2-amino-2-(4-fluorophenyl)propanenitrile structure
953754-27-3 structure
Product Name:2-amino-2-(4-fluorophenyl)propanenitrile
CAS No:953754-27-3
MF:C9H9FN2
MW:164.179565191269
CID:1012018
PubChem ID:16783921
Update Time:2025-04-20

2-amino-2-(4-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-(4-fluorophenyl)propanenitrile
    • AKOS000142035
    • 953754-27-3
    • MDL: MFCD09730646
    • Inchi: 1S/C9H9FN2/c1-9(12,6-11)7-2-4-8(10)5-3-7/h2-5H,12H2,1H3
    • InChI Key: OZNZBXVVWRAIRB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C#N)(C)N

Computed Properties

  • Exact Mass: 164.07497646g/mol
  • Monoisotopic Mass: 164.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.8Ų
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